Cas no 928836-63-9 (2-iodo-1-(2-methylphenyl)ethan-1-ol)

• Product Name: 2-iodo-1-(2-methylphenyl)ethan-1-ol
• CAS No: 928836-63-9
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 1978238
• PubChem ID: 114775196
• Update Time: 2025-10-30

2-iodo-1-(2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(iodomethyl)-2-methyl-
• Benzenemethanol, α-(iodomethyl)-2-methyl-
• 2-iodo-1-(2-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H11IO/c1-7-4-2-3-5-8(7)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key： MLKCGKRJRDTFFG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(O)CI

Additional information on 2-iodo-1-(2-methylphenyl)ethan-1-ol

2-Iodo-1-(2-Methylphenyl)ethan-1-ol (CAS No. 928836-63-9): A Comprehensive Overview

2-Iodo-1-(2-methylphenyl)ethan-1-ol (CAS No. 928836-63-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-iodo-1-(o-tolyl)ethanol, is characterized by its unique structure, which includes an iodo group and a substituted phenyl ring. Its chemical properties and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The structure of 2-Iodo-1-(2-methylphenyl)ethan-1-ol consists of a central carbon atom bonded to an iodo group, a hydroxyl group, and a 2-methylphenyl (o-tolyl) group. This arrangement provides the molecule with a combination of polar and non-polar functionalities, making it suitable for a wide range of chemical transformations. The presence of the iodo group, in particular, makes it an excellent leaving group for nucleophilic substitution reactions, which is a key feature in its synthetic utility.

In recent years, 2-Iodo-1-(2-methylphenyl)ethan-1-ol has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a precursor in the synthesis of iodinated radiotracers for positron emission tomography (PET) imaging. PET imaging is a non-invasive diagnostic tool that allows for the visualization of biological processes at the molecular level, making it invaluable in the diagnosis and monitoring of various diseases, including cancer and neurological disorders.

A study published in the *Journal of Medicinal Chemistry* highlighted the synthesis of [18F]fluoromethylated derivatives from 2-Iodo-1-(2-methylphenyl)ethan-1-ol. These derivatives have shown promise as PET tracers due to their high stability and favorable pharmacokinetic properties. The researchers demonstrated that the introduction of the fluorine-18 isotope significantly enhanced the tracer's ability to target specific biological markers, thereby improving diagnostic accuracy.

Beyond its use in radiopharmaceuticals, 2-Iodo-1-(2-methylphenyl)ethan-1-ol has also been explored as an intermediate in the synthesis of anti-cancer agents. A recent paper in *Organic Letters* reported the development of a novel series of tyrosine kinase inhibitors derived from this compound. Tyrosine kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in cancer cells. The inhibitors synthesized from 2-Iodo-1-(2-methylphenyl)ethan-1-ol exhibited potent anti-proliferative effects against various cancer cell lines, suggesting their potential as therapeutic agents.

The synthetic versatility of 2-Iodo-1-(2-methylphenyl)ethan-1-ol extends to other areas as well. For instance, it has been used as a building block in the preparation of chiral ligands for asymmetric catalysis. Chiral ligands are essential components in enantioselective reactions, which are critical for producing optically pure compounds with desired biological activities. A study published in *Chemical Communications* described the synthesis of chiral phosphine ligands from 2-Iodo-1-(2-methylphenyl)ethan-1-ol, which were found to be highly effective in promoting asymmetric hydrogenation reactions.

Moreover, 2-Iodo-1-(2-methylphenyl)ethan-1-ol has been investigated for its potential applications in materials science. Research published in *Advanced Materials* explored the use of this compound as a precursor for the synthesis of conjugated polymers with tunable electronic properties. Conjugated polymers are widely used in organic electronics, including organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The unique electronic structure of polymers derived from 2-Iodo-1-(2-methylphenyl)ethan-1-ol offers promising avenues for developing next-generation electronic devices with improved performance.

In summary, 2-Iodo-1-(2-methylphenyl)ethan-1-ol (CAS No. 928836-63-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of radiotracers, anti-cancer agents, chiral ligands, and conjugated polymers. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in modern chemistry and pharmaceutical science.